Cas no 1874468-76-4 (2-bromo-6-chloro-4-fluoro-N-methylbenzene-1-sulfonamide)

• Product Name: 2-bromo-6-chloro-4-fluoro-N-methylbenzene-1-sulfonamide
• CAS No: 1874468-76-4
• MF: C₇H₆BrClFNO₂S
• MW: 302.548442363739
• CID: 5959520
• PubChem ID: 130164896
• Update Time: 2025-10-31

2-bromo-6-chloro-4-fluoro-N-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-bromo-6-chloro-4-fluoro-N-methyl-
• 2-bromo-6-chloro-4-fluoro-N-methylbenzene-1-sulfonamide
• 1874468-76-4
• EN300-1453203

• Inchi： 1S/C7H6BrClFNO2S/c1-11-14(12,13)7-5(8)2-4(10)3-6(7)9/h2-3,11H,1H3
• InChI Key： XGMPTFKZSRNKOS-UHFFFAOYSA-N
• SMILES： C1(S(NC)(=O)=O)=C(Cl)C=C(F)C=C1Br

Computed Properties

• Exact Mass: 300.89752g/mol
• Monoisotopic Mass: 300.89752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.755±0.06 g/cm3(Predicted)
• Boiling Point: 356.3±52.0 °C(Predicted)
• pka: 10.50±0.30(Predicted)

Additional information on 2-bromo-6-chloro-4-fluoro-N-methylbenzene-1-sulfonamide

Comprehensive Overview of 2-Bromo-6-chloro-4-fluoro-N-methylbenzene-1-sulfonamide (CAS No. 1874468-76-4)

2-Bromo-6-chloro-4-fluoro-N-methylbenzene-1-sulfonamide (CAS No. 1874468-76-4) is a halogenated aromatic sulfonamide compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the presence of bromo, chloro, and fluoro substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel enzyme inhibitors and receptor modulators, aligning with current trends in drug discovery and precision medicine.

The compound's molecular formula, C₇H₆BrClFNO₂S, highlights its versatility in organic synthesis. Recent studies have explored its utility in cross-coupling reactions, a hot topic in green chemistry and catalysis. With the growing demand for sustainable synthetic methods, 2-bromo-6-chloro-4-fluoro-N-methylbenzene-1-sulfonamide has gained attention as a building block for heterocyclic compounds, which are pivotal in designing biodegradable materials and low-toxicity agrochemicals.

From a spectroscopic analysis perspective, the compound exhibits distinct NMR and mass spectrometry profiles, making it easily identifiable in complex mixtures. This property is particularly relevant in quality control and analytical chemistry, where accurate compound identification is critical. Additionally, its crystal structure has been investigated to understand intermolecular interactions, a subject of interest in materials science and computational chemistry.

In the context of medicinal chemistry, 2-bromo-6-chloro-4-fluoro-N-methylbenzene-1-sulfonamide serves as a precursor for sulfonamide-based drugs, a class known for their diverse biological activities. Recent searches on AI-driven drug design platforms indicate a surge in queries about halogenated sulfonamides, reflecting the scientific community's focus on targeted therapies. The compound's electrophilic sites also make it suitable for click chemistry applications, a technique widely used in bioconjugation and proteomics.

Environmental considerations are another key aspect of this compound's profile. Researchers are evaluating its biodegradation pathways and ecotoxicological impact, addressing concerns raised by regulatory bodies about persistent organic pollutants. This aligns with the increasing popularity of searches related to green solvents and eco-friendly synthesis, underscoring the need for sustainable chemical practices.

In summary, 2-bromo-6-chloro-4-fluoro-N-methylbenzene-1-sulfonamide (CAS No. 1874468-76-4) is a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and materials science. Its relevance to contemporary research themes like catalysis, drug discovery, and sustainability ensures its continued prominence in scientific literature and industrial applications.